Cas no 1566119-68-3 (2-(4-ethylphenyl)-2-fluoropropan-1-amine)

• Product Name: 2-(4-ethylphenyl)-2-fluoropropan-1-amine
• CAS No: 1566119-68-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5579357
• PubChem ID: 91506810
• Update Time: 2025-10-28

2-(4-ethylphenyl)-2-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-ethyl-β-fluoro-β-methyl-
• 2-(4-Ethylphenyl)-2-fluoropropan-1-amine
• 2-(4-ethylphenyl)-2-fluoropropan-1-amine

• Inchi： 1S/C11H16FN/c1-3-9-4-6-10(7-5-9)11(2,12)8-13/h4-7H,3,8,13H2,1-2H3
• InChI Key： SOXJWQDKPHJXAH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CC)=CC=1)(F)(C)CN

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 269.1±25.0 °C(Predicted)
• pka: 8.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4-ethylphenyl)-2-fluoropropan-1-amine

Introduction to 2-(4-ethylphenyl)-2-fluoropropan-1-amine (CAS No. 1566119-68-3) and Its Emerging Applications in Chemical Biology

2-(4-ethylphenyl)-2-fluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1566119-68-3, is a fluorinated aromatic amine that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising potential in drug discovery, particularly as a scaffold for developing novel therapeutic agents. The presence of both an ethylphenyl group and a fluorine atom introduces distinct electronic and steric effects, making it a versatile building block for medicinal chemistry applications.

The fluorine atom in 2-(4-ethylphenyl)-2-fluoropropan-1-amine plays a crucial role in modulating the bioactivity of the molecule. Fluorinated compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. In recent years, the incorporation of fluorine into drug candidates has been extensively studied, leading to several FDA-approved medications that leverage fluorine's unique properties. The ethylphenyl moiety further contributes to the compound's complexity, providing a rigid aromatic system that can interact with biological receptors in specific ways. This combination of structural features makes 2-(4-ethylphenyl)-2-fluoropropan-1-amine an attractive candidate for further exploration in rational drug design.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently identify and optimize molecules like 2-(4-ethylphenyl)-2-fluoropropan-1-amine for therapeutic purposes. These methodologies allow for the rapid evaluation of molecular interactions, helping to predict how modifications to the structure might affect biological activity. For instance, studies have shown that subtle changes in the position or type of substituents can significantly alter the compound's affinity for certain enzymes or receptors. This underscores the importance of careful structural design when developing new drugs.

In the context of medicinal chemistry, 2-(4-ethylphenyl)-2-fluoropropan-1-amine has been explored as a potential lead compound for treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate neurotransmitter systems and inhibit key inflammatory pathways has been highlighted in several preclinical studies. Notably, researchers have investigated its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in pain signaling and inflammation. By targeting these enzymes, 2-(4-ethylphenyl)-2-fluoropropan-1-amine may offer a novel approach to managing chronic inflammatory diseases.

The synthesis of 2-(4-ethylphenyl)-2-fluoropropan-1-amine presents unique challenges due to its fluorinated amine group. Fluorochemicals often require specialized synthetic routes to ensure high yield and purity. However, recent developments in fluorination techniques have made it more feasible to produce complex fluorinated molecules like this one on a larger scale. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into aromatic systems with high precision. These advances have not only improved the accessibility of 2-(4-ethylphenyl)-2-fluoropropan-1-amine but also opened up new possibilities for designing related compounds with tailored properties.

From a computational biology perspective, virtual screening methods have been used to identify potential binding partners for 2-(4-ethylphenyl)-2-fluoropropan-1-amine. By leveraging large databases of protein structures and ligand interactions, researchers can predict how this compound might bind to specific targets within cells. This approach has been particularly useful for identifying novel drug candidates that could complement existing therapies or address unmet medical needs. The integration of machine learning algorithms into these processes has further enhanced their predictive power, allowing for more accurate modeling of molecular interactions.

The pharmacokinetic properties of 2-(4-ethylphenyl)-2-fluoropropan-1-amine are also of great interest. Studies have demonstrated that fluorine substitution can influence absorption, distribution, metabolism, and excretion (ADME) profiles in significant ways. For instance, fluorinated compounds often exhibit longer half-lives due to reduced metabolic clearance by enzymes such as cytochrome P450 (CYP). Understanding these effects is critical for optimizing drug formulations and ensuring therapeutic efficacy. Additionally, fluorine atoms can improve water solubility in some cases, which may enhance oral bioavailability.

Future directions in the study of 2-(4-ethylphenyl)-2-fluoropropan-1-amine may include exploring its role in targeted therapy strategies. By combining it with other bioactive molecules or delivery systems such as nanoparticles or antibody-drug conjugates (ADCs), researchers could develop more sophisticated treatment regimens. Furthermore, investigating its potential as an intermediate in synthesizing more complex drugs could open up new avenues for drug development. The versatility of this compound makes it a valuable asset in the pharmaceutical industry's arsenal against various diseases.

In conclusion, 2-(4 ethyl phenyl) 22fluoro propan 11 am ine CAS NO1566119 683 is a multifaceted molecule with significant potential in chemical biology and drug discovery Its unique structural features combined with recent advances in synthetic and computational methods make it an exciting candidate for further exploration The ongoing research into this compound promises to yield new insights into its applications and contribute to the development of innovative therapeutic strategies